5-fluoro-N-(4-methoxybutyl)-2-nitroaniline

• Molecular Formula: C11H15FN2O3
• Molecular Weight: 242.25 g/mol
• IUPAC Name: 5-fluoro-N-(4-methoxybutyl)-2-nitroaniline
• InChI: InChI=1S/C11H15FN2O3/c1-17-7-3-2-6-13-10-8-9(12)4-5-11(10)14(15)16/h4-5,8,13H,2-3,6-7H2,1H3
• InChI Key: BQACVZMXWOCPBX-UHFFFAOYSA-N
• Canonical SMILES: COCCCCNC1=C(C=CC(=C1)F)[N+](=O)[O-]

Description

5-fluoro-N-(4-methoxybutyl)-2-nitroaniline is a useful research compound. Its molecular formula is C11H15FN2O3 and its molecular weight is 242.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Fluoro-2-nitroaniline (1.0 g) was dissolved in THF (20 ml), sodium hydride (60% in oil, 384 mg) was added, and the mixture was stirred at room temperature for 30 min. 4-Methoxybutyl methanesulfonate (1.28 g) was added, and the mixture was heated under reflux with stirring for 15 hr. The reaction mixture was cooled to room temperature and saturated brine was added, and the mixture was extracted with ethyl acetate. The extract was washed with saturated brine, and dried over anhydrous sodium sulfate. The solvent was evaporated under reduced pressure. The residue was subjected to silica gel column chromatography, and a fraction eluted with ethyl acetate-hexane (30:70) was concentrated under reduced pressure to give the object product (494 mg).